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Compound of Interest

Compound Name: Iron(lll) perchlorate hydrate

Cat. No.: B098410

For researchers, scientists, and drug development professionals utilizing iron(lll) perchlorate,
an objective evaluation of its environmental impact is crucial for responsible chemical use and
the exploration of safer alternatives. This guide provides a comparative analysis of iron(lll)
perchlorate and other common iron(lll) salts—namely iron(lll) chloride, iron(lll) sulfate, and
iron(l1l) nitrate—with a focus on their environmental fate and ecotoxicological effects. The
information presented is supported by available experimental data and standardized testing

protocols.

Comparative Ecotoxicity Data

The following tables summarize the available quantitative data on the acute toxicity of iron(lll)
perchlorate and its alternatives to key environmental indicator species. The data is primarily
presented as the median lethal concentration (LC50), which is the concentration of a substance
that is lethal to 50% of a test population over a specified period.

Table 1: Acute Toxicity to Aquatic Invertebrates (Daphnia magna)
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Substance 48-hour LC50 (mgl/L) Reference
Iron(lll) Perchlorate Data not available

Iron(lll) Chloride 6.47 - 27.9 [1][2]
Iron(lll) Sulfate 28 (total Fe) [3]

Iron(lll) Nitrate Data not available

Perchlorate (as KCIOa4) 5 mM (approx. 693 mg/L) [4]

Table 2: Acute Toxicity to Fish (Lepomis macrochirus - Bluegill Sunfish)

Substance 96-hour LC50 (mgl/L) Reference
Iron(lll) Perchlorate Data not available
Iron(lll) Chloride Data not available
Iron(lll) Sulfate Data not available
Iron(l1) Nitrate Data not available
Perchlorate Data not available

Table 3: Acute Toxicity to Soil Organisms (Eisenia fetida - Earthworm)

Substance 14-day LC50 (mgl/kg soil) Reference
Iron(lll) Perchlorate Data not available

Iron(lll) Chloride Data not available

Iron(lll) Sulfate Data not available

Iron(lll) Nitrate Data not available

Perchlorate (as KCIOa4) 56 mM (approx. 7769 mg/kg) [4]

Note: The lack of specific ecotoxicity data for iron(lll) perchlorate and iron(lll) nitrate for these
standard test organisms is a significant data gap. The toxicity of perchlorate is presented from

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scribd.com/document/624867486/oecd-test-203
https://pubmed.ncbi.nlm.nih.gov/25382633/
https://www.researchgate.net/publication/229493820_The_toxicity_of_iron_to_brown_trout_and_effects_on_the_gills_a_comparison_of_two_grades_of_iron_sulphate
https://www.researchgate.net/publication/323545962_Ecotoxicological_assessment_of_perchlorate_using_in_vitro_and_in_vivo_assays
https://www.researchgate.net/publication/323545962_Ecotoxicological_assessment_of_perchlorate_using_in_vitro_and_in_vivo_assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

a study using potassium perchlorate.

Environmental Fate and Impact

Iron(lll) Perchlorate: The primary environmental concern with iron(lll) perchlorate stems from
the perchlorate anion (ClO4~). Perchlorate is highly soluble in water, mobile in soil and
groundwater, and very persistent in the environment.[5][6] It does not readily biodegrade and
can contaminate drinking water sources and accumulate in plants.[5][6] The iron(lll) cation,
under most environmental conditions, will hydrolyze to form insoluble iron hydroxides, which
can precipitate and affect aquatic habitats.

Alternative Iron(lll) Salts:

« Iron(lll) Chloride: This salt is also highly soluble in water. In aquatic environments, the ferric
ion can hydrolyze, leading to a decrease in pH and the formation of iron hydroxides. These
precipitates can physically damage the gills of aquatic organisms.[3][7]

e lron(lll) Sulfate: Similar to iron(lll) chloride, iron(lll) sulfate is soluble in water and the ferric
ion will hydrolyze. Studies have shown that iron sulfate can be toxic to fish, with the primary
mechanism of toxicity being the physical clogging of gills by iron precipitates.[3]

 Iron(lll) Nitrate: As a nitrate-containing compound, its use can contribute to nutrient pollution
(eutrophication) in aquatic ecosystems if released in significant quantities.[8][9] This can lead
to algal blooms and subsequent oxygen depletion.

Mechanisms of Toxicity
Perchlorate: Disruption of Thyroid Hormone Synthesis

The primary mechanism of perchlorate toxicity in vertebrates is the competitive inhibition of the
sodium-iodide symporter (NIS) in the thyroid gland. This disruption interferes with the uptake of
iodide, a crucial component of thyroid hormones (T3 and T4), leading to a cascade of effects
on metabolism, growth, and development.
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Perchlorate's disruption of thyroid hormone synthesis.

Iron: Oxidative Stress and Physical Damage

Excess iron in aquatic environments can be toxic through two primary mechanisms. Firstly, the
formation of insoluble iron(lll) hydroxide precipitates can physically damage and clog the gills
of fish and invertebrates, leading to respiratory distress.[3][7] Secondly, at the cellular level,
excess iron can participate in Fenton and Haber-Weiss reactions, leading to the generation of
reactive oxygen species (ROS) and subsequent oxidative stress, which can damage cellular

components like lipids, proteins, and DNA.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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